4-Isobutyryl-4,5,6,7-tetrahydrothiazolo[4,5-b]pyridine-2-carboxylic acid

• IUPAC Name: 4-(2-methylpropanoyl)-6,7-dihydro-5H-[1,3]thiazolo[4,5-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H14N2O3S/c1-6(2)10(14)13-5-3-4-7-8(13)12-9(17-7)11(15)16/h6H,3-5H2,1-2H3,(H,15,16)
• InChI Key: ACXRDJXCNLAOOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1N=C(S2)C(=O)O
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

4-Isobutyryl-4,5,6,7-tetrahydrothiazolo[4,5-b]pyridine-2-carboxylic acid is a heterocyclic compound that features a thiazole ring fused to a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Isobutyryl-4,5,6,7-tetrahydrothiazolo[4,5-b]pyridine-2-carboxylic acid typically involves the annulation of a thiazole ring to a pyridine ring. One common method involves the reaction of a thiazole derivative with a pyridine derivative under acidic or basic conditions. The reaction conditions often include the use of solvents such as methanol or ethanol and catalysts like methanesulfonic acid .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process might include steps such as crystallization and purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

4-Isobutyryl-4,5,6,7-tetrahydrothiazolo[4,5-b]pyridine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where functional groups on the thiazole or pyridine rings are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiazolidines .

Scientific Research Applications

4-Isobutyryl-4,5,6,7-tetrahydrothiazolo[4,5-b]pyridine-2-carboxylic acid has several scientific research applications:

Medicinal Chemistry: It is investigated as a potential inhibitor of factor Xa, an enzyme involved in blood coagulation.

Biology: The compound’s ability to interact with biological targets makes it useful in studying enzyme inhibition and receptor binding.

Industry: It can be used in the synthesis of other heterocyclic compounds with potential pharmaceutical applications.

Mechanism of Action

The mechanism of action of 4-Isobutyryl-4,5,6,7-tetrahydrothiazolo[4,5-b]pyridine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. For instance, as a factor Xa inhibitor, it binds to the active site of the enzyme, preventing it from catalyzing the conversion of prothrombin to thrombin, thereby inhibiting blood coagulation .

Comparison with Similar Compounds

Similar Compounds

5-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic acid: This compound has a similar structure but with a methyl group instead of an isobutyryl group.

4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic acid: Lacks the isobutyryl group, making it less hydrophobic.

Uniqueness

4-Isobutyryl-4,5,6,7-tetrahydrothiazolo[4,5-b]pyridine-2-carboxylic acid is unique due to its isobutyryl group, which can influence its hydrophobicity and binding affinity to molecular targets. This structural feature may enhance its potency and selectivity as an inhibitor .